Cas no 271-29-4 (1H-Pyrrolo[2,3-c]pyridine)
1H-Pyrrolo[2,3-c]pyridine structure
1H-Pyrrolo[2,3-c]pyridine Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-c]pyridine
- 6-Azaindole
- 6-Aza-1H-indole
- 6-Azaindol
- 6-Azaindole,1H-pyrrolo[2,3-c]pyridine
- Harmyrine1,6-Diazaindene
- pyrrolo<2,3-c>pyridine
- 5-23-06-00305 (Beilstein Handbook Reference)
- AM20051017
- MFCD01686899
- FT-0601477
- 1H-Pyrrolo(2,3-c)pyridine
- Harmyrine
- BCP26482
- 1,6-Diazaindene
- 6H-PYRROLO[2,3-C]PYRIDINE
- SCHEMBL12470
- pyrrolo[2,3-c]pyridine
- InChI=1/C7H6N2/c1-3-8-5-7-6(1)2-4-9-7/h1-5,9
- PS-4926
- SY005848
- A5292
- 271-29-4
- P2530
- AKOS000782863
- DTXSID20181562
- A-9495
- BRN 0109685
- 1H-Pyrrolo[2,3-c]pyridine, AldrichCPR
- CS-W002819
- PB21773
- AC-1651
- 1H-Inden-2-amine, 5,6-diethyl-2,3-dihydro-, hydrochloride (1:1)
- EN300-56937
- SCHEMBL22959960
- AKOS006240281
- 271-28-3
- BP-20630
- Z871773918
- CHEMBL5208607
- inverted exclamation markY98.0% pound HPLC pound(c)
- DB-007119
- BBL103029
- STL556838
- +Expand
-
- MFCD01686899
- XLKDJOPOOHHZAN-UHFFFAOYSA-N
- 1S/C7H6N2/c1-3-8-5-7-6(1)2-4-9-7/h1-5,9H
- C1=C[NH]C2=C1C=CN=C2
Computed Properties
- 118.05300
- 1
- 1
- 0
- 118.053098
- 9
- 103
- 0
- 0
- 0
- 0
- 0
- 1
- 1
- 2
- 0
- 28.7
Experimental Properties
- 1.56290
- 28.68000
- 1.697
- Soluble in water (hardly), methanol and chloroform.
- 295.7°C at 760 mmHg
- 136-137°C
- 137.4℃
- Pale-yellow to Yellow-brown Solid
- Air & Light Sensitive
- 1.242
1H-Pyrrolo[2,3-c]pyridine Security Information
- ghs07
- UY8720000
- Xi
- H315,H319,H335
-
P261,P280,P305
P351
P338,P304
P340,P405,P501a - Keep in dark place,Inert atmosphere,2-8°C
- Danger
1H-Pyrrolo[2,3-c]pyridine Customs Data
- 29339980
-
China Customs Code:
29339980
1H-Pyrrolo[2,3-c]pyridine Price
1H-Pyrrolo[2,3-c]pyridine Suppliers
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1H-Pyrrolo[2,3-c]pyridine Related Literature
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1. Ring opening or rearrangement versus N-oxidation in the action of peracids upon pyrrolo[2,3-b]pyridines, pyrrolo[2,3-b]pyrazines, and triazolo[1,5-a]- and triazolo[4,3-a]-pyrazine. Some chemical and spectroscopic properties of the triazolopyrazines and their N-oxidesChristopher R. Hardy,John Parrick J. Chem. Soc. Perkin Trans. 1 1980 506
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Ji Hye Choi,Hwan Jung Lim Org. Biomol. Chem. 2015 13 5131
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Zahia Mahiout,Thierry Lomberget,Sylvie Goncalves,Roland Barret Org. Biomol. Chem. 2008 6 1364
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Panpan Huang,Xiangjun Peng,Dan Hu,Huiwu Liao,Shaobin Tang,Liangxian Liu Org. Biomol. Chem. 2017 15 9622
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5. Synthesis of analogues of porphobilinogenFinian J. Leeper,Martin Rock,Diana Appleton J. Chem. Soc. Perkin Trans. 1 1996 2633
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Shang-Shi Zhang,Chun-Yong Jiang,Jia-Qiang Wu,Xu-Ge Liu,Qingjiang Li,Zhi-Shu Huang,Ding Li,Honggen Wang Chem. Commun. 2015 51 10240
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Panpan Huang,Xiangjun Peng,Dan Hu,Huiwu Liao,Shaobin Tang,Liangxian Liu Org. Biomol. Chem. 2017 15 9622
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8. Protonation equilibria of cardiotonic polyaza heterocyclesPaul Barraclough,David Firmin,Ramachandran Iyer,W. Richard King,John C. Lindon,Malcolm S. Nobbs,Steven Smith,Clifford J. Wharton,Janet M. Williams J. Chem. Soc. Perkin Trans. 2 1988 1839
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Zhongyi Zhang,Zhong-Wei Hou,Hao Chen,Pinhua Li,Lei Wang Green Chem. 2023 25 3543
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Damoder Reddy Motati,Radhika Amaradhi,Thota Ganesh Org. Chem. Front. 2021 8 466
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